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Compound of Interest

Compound Name: 1-Butyl-4-nitrobenzene
CAS No.: 20651-75-6
Cat. No.: B1266289
Get Quote
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A detailed guide for researchers, scientists, and drug development professionals on the
structural characterization of 1-butyl-4-nitrobenzene using *H NMR, 13C NMR, IR, and Mass
Spectrometry, with a comparative analysis against its ortho and meta isomers.

The definitive identification of an organic molecule is paramount in chemical research and drug
development. Spectroscopic techniques provide a powerful toolkit for elucidating molecular
structures. This guide focuses on the structural characterization of 1-butyl-4-nitrobenzene,
providing a comprehensive analysis of its spectroscopic data and a comparative overview with
its structural isomers, 1-butyl-2-nitrobenzene and 1-butyl-3-nitrobenzene.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 1-butyl-4-nitrobenzene and its
ortho and meta isomers, facilitating a clear comparison.

'H NMR Spectroscopy Data (o, ppm)
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1-Butyl-4- 1-Butyl-2- 1-Butyl-3-
Protons ) ) .

hitrobenzene hitrobenzene nitrobenzene
Aromatic-H ~8.15 (d), ~7.45 (d) ~7.2-7.8 (m) ~7.4-8.0 (m)
-CHa- (benzylic) ~2.70 (1) ~2.85 (1) ~2.65 (1)
-CHz- ~1.65 (m) ~1.60 (m) ~1.60 (m)
-CHa- ~1.35 (m) ~1.35 (m) ~1.35 (m)
-CHs ~0.95 (t) ~0.95 () ~0.90 (t)

sC NMR Spectroscopy Data (3, ppm)
1-Butyl-4- 1-Butyl-2- 1-Butyl-3-

Carbon

nitrobenzene

nitrobenzene

nitrobenzene

Aromatic C-NOz2 ~146.5 ~149.0 ~148.0
Aromatic C-Butyl ~148.0 ~138.0 ~143.0
Aromatic CH ~128.5, ~123.5 ~124.0-133.0 ~121.0-134.0
-CHz- (benzylic) ~35.0 ~33.0 ~35.5

-CHa- ~33.0 ~31.0 ~33.5

-CH2- ~22.0 ~22.5 ~22.0

-CHs ~13.8 ~13.9 ~13.8

IR Spectroscopy Data (cm™?)
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Functional Group

1-Butyl-4-
nitrobenzene

1-Butyl-2-
nitrobenzene

1-Butyl-3-
nitrobenzene

Ar-NO2z (asymmetric) ~1520 ~1525 ~1530

Ar-NO2 (symmetric) ~1345 ~1350 ~1355

C-H (aromatic) ~3070 ~3080 ~3075

C-H (aliphatic) ~2960-2850 ~2960-2850 ~2960-2850

C=C (aromatic) ~1600, ~1480 ~1605, ~1475 ~1610, ~1485

Para-disubstitution ~850 - -

Ortho-disubstitution - ~745 -

Meta-disubstitution - - ~800, ~730
Mass Spectrometry Data (m/z)

- 1-Butyl-4- 1-Butyl-2- 1-Butyl-3-

nitrobenzene nitrobenzene nitrobenzene

[M]* 179 179 179

[M-NO2]* 133 133 133

[M-CsH7]*+ 136 136 136

[C7H7]* (tropylium) 91 91 91

Base Peak 136 133 136

Structural Elucidation Workflow

The structural elucidation of 1-butyl-4-nitrobenzene from its molecular formula (C10H13NO2) is

a systematic process involving the interpretation of data from multiple spectroscopic

techniques.
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Caption: Logical workflow for the structural elucidation of 1-butyl-4-nitrobenzene.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Approximately 10-20 mg of the compound was dissolved in 0.6 mL of

deuterated chloroform (CDCls) containing 0.03% tetramethylsilane (TMS) as an internal

standard. The solution was transferred to a 5 mm NMR tube.

e 1H NMR Spectroscopy: *H NMR spectra were recorded on a 400 MHz spectrometer. Data

was acquired with a spectral width of 16 ppm, a relaxation delay of 1.0 s, and 16 scans.
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e 13C NMR Spectroscopy: 3C NMR spectra were recorded on the same instrument at a
frequency of 100 MHz. Spectra were obtained with a spectral width of 240 ppm, a relaxation
delay of 2.0 s, and 1024 scans, using a proton-decoupled pulse sequence.

Infrared (IR) Spectroscopy

o Sample Preparation: A thin film of the neat liquid sample was prepared between two
potassium bromide (KBr) plates.

o Data Acquisition: The IR spectrum was recorded using a Fourier Transform Infrared (FTIR)
spectrometer. The spectrum was obtained by averaging 32 scans over the range of 4000-
400 cm~* with a resolution of 4 cm~*. A background spectrum of the clean KBr plates was
recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

o Sample Introduction: The sample was introduced into the mass spectrometer via a gas
chromatograph (GC) equipped with a capillary column.

« lonization: Electron lonization (EI) was used at an electron energy of 70 eV.

» Data Acquisition: The mass spectrum was recorded over a mass-to-charge (m/z) range of
40-500 amu.

Interpretation and Comparison

IH NMR: The *H NMR spectrum of 1-butyl-4-nitrobenzene is the most distinct among the
iIsomers. The para-substitution results in a simplified aromatic region with two doublets, a
characteristic AA'BB' system, due to the symmetry of the molecule. In contrast, the ortho and
meta isomers exhibit more complex multiplets in their aromatic regions due to the lower
symmetry and different coupling patterns of the aromatic protons. The signals for the butyl
group protons are similar across all three isomers, with slight variations in the chemical shift of
the benzylic protons due to the different electronic environments.

13C NMR: The 13C NMR spectrum of 1-butyl-4-nitrobenzene shows fewer signals in the
aromatic region compared to its isomers, again due to its higher symmetry. Specifically, due to
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the C2 symmetry axis, only four aromatic carbon signals are observed. The ortho and meta
isomers, being less symmetrical, display six distinct aromatic carbon signals.

IR Spectroscopy: The key differentiating feature in the IR spectra is the pattern of the C-H out-
of-plane bending vibrations in the fingerprint region. 1-Butyl-4-nitrobenzene shows a strong
absorption band around 850 cm~1, which is characteristic of para-disubstituted benzene rings.
The ortho isomer exhibits a strong band around 745 cm~%, while the meta isomer shows
characteristic bands around 800 cm~* and 730 cm~1. The asymmetric and symmetric stretching
vibrations of the nitro group are present in all three isomers in the expected regions.

Mass Spectrometry: The mass spectra of all three isomers show a molecular ion peak at m/z
179, confirming the molecular formula. The fragmentation patterns are similar, with major
fragments corresponding to the loss of the nitro group ([M-NOz]* at m/z 133) and cleavage of
the butyl chain. A prominent peak at m/z 136, corresponding to the loss of a propyl radical ([M-
CsHy7]™), is often the base peak for the para and meta isomers, indicating a stable benzylic
cation. For the ortho isomer, the loss of the nitro group can be more favorable. The presence of
a tropylium ion fragment at m/z 91 is also common.

By combining the information from these spectroscopic techniques, the unambiguous structural
elucidation of 1-butyl-4-nitrobenzene is achieved, and its distinction from its ortho and meta
isomers is clearly established.

 To cite this document: BenchChem. [Structural Elucidation of 1-Butyl-4-nitrobenzene: A
Spectroscopic Comparison]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266289/docs#structural-elucidation-of-1-butyl-4-
nitrobenzene-a-spectroscopic-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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